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Compound of Interest

Compound Name: 1-Phenylpropan-1-amine

Cat. No.: B1219004 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Phenylpropan-1-amine

This technical guide provides a comprehensive overview of the core physical properties of 1-
Phenylpropan-1-amine, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details the

experimental protocols for their determination, and includes visualizations of key experimental

workflows.

Introduction
1-Phenylpropan-1-amine, also known as α-Ethylbenzylamine, is a primary amino compound

with the chemical formula C₉H₁₃N.[1][2] It is a member of the benzenes and a

phenylalkylamine.[3][4] This compound is a structural isomer of amphetamine and serves as a

valuable intermediate in various organic syntheses, including the preparation of

pharmaceuticals and other bioactive molecules. A thorough understanding of its physical

properties is essential for its handling, characterization, and application in research and

development.

Core Physical Properties
The fundamental physical characteristics of 1-Phenylpropan-1-amine are summarized in the

table below. These values represent a critical baseline for its use in experimental and industrial

settings.
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Property Value

Molecular Formula C₉H₁₃N[1][2][5][6]

Molecular Weight 135.21 g/mol [1][2][5][7]

Boiling Point 203.9 - 205°C at 760 mmHg[1][3][4][5][6][8]

Melting Point
-69°C (for the (S)-enantiomer)[6][9]; 12°C (for

the racemate)[5]

Density 0.938 - 0.94 g/mL at 25°C[1][4][6][9]

Water Solubility 3.4 g/L at 25°C[3]

pKa 9.34 ± 0.10 (Predicted)[3]

Flash Point 85.1°C[5][6]

Refractive Index (n20/D) 1.519 - 1.526[1][3][4]

Vapor Pressure 0.272 - 0.3 mmHg at 25°C[3][5]

LogP 1.97[3][5]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a liquid amine like 1-Phenylpropan-1-amine.

Determination of Boiling Point
The boiling point is determined using a micro-boiling point method or by simple distillation,

which is suitable for the volume of sample available.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.[10] At this temperature, the liquid converts into a vapor

phase, and a constant temperature is observed during this phase change.

Methodology (Micro-Boiling Point):
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Sample Preparation: A small volume (approx. 0.5 mL) of 1-Phenylpropan-1-amine is placed

into a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the

liquid.[11]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is aligned

with the thermometer bulb. The assembly is then heated in a Thiele tube containing mineral

oil or in a metal heating block.

Heating and Observation: The apparatus is heated slowly. Initially, a stream of bubbles will

emerge from the capillary as trapped air expands.[12] Heating continues until a rapid and

continuous stream of bubbles is observed, indicating the liquid has reached its boiling point.

Temperature Reading: Heating is stopped, and the apparatus is allowed to cool slowly. The

boiling point is the temperature recorded the moment the bubble stream ceases and the

liquid just begins to enter the capillary tube.[12]
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Apparatus Setup Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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